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Compound of Interest

Compound Name: CGP-79807

CAS No.: 1229665-91-1

Cat. No.: B1668542 Get Quote

Introduction
CGP-79807 is a purine-based small molecule inhibitor identified as a potent inhibitor of cell

division cycle 2 (CDC2), also known as cyclin-dependent kinase 1 (CDK1).[1] As a member of

the cyclin-dependent kinase family, CDK1 is a pivotal regulator of the cell cycle, primarily

driving the transition from the G2 phase to mitosis (M phase).[2] The dysregulation of CDK

activity is a hallmark of many cancers, making CDK inhibitors like CGP-79807 valuable tools for

cancer research and potential therapeutic development.[3] This guide provides a

comprehensive overview of the chemical properties of CGP-79807, its mechanism of action,

and detailed experimental protocols for its characterization.

Chemical Structure and Physicochemical Properties
A thorough understanding of the chemical and physical properties of CGP-79807 is

fundamental for its application in experimental settings, including solubility, stability, and

potential for chemical interactions.

Chemical Structure
IUPAC Name: 3-((9-ethyl-2-((trans-4-hydroxycyclohexyl)amino)-9H-purin-6-

yl)amino)benzonitrile

Molecular Formula: C₂₀H₂₃N₇O
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Molecular Weight: 377.44 g/mol

SMILES: CCn1cnc2c(Nc3cccc(c3)C#N)nc(N[C@H]4CCO)nc21

InChIKey: YREVWYJUWQLUFX-KOMQPUFPSA-N

Physicochemical Data Summary
Property Value Source

Molecular Formula C₂₀H₂₃N₇O GSRS

Molecular Weight 377.44 GSRS

Canonical SMILES
CCn1cnc2c(Nc3cccc(c3)C#N)

nc(N[C@H]4CCO)nc21
GSRS

IUPAC Name

3-((9-ethyl-2-((trans-4-

hydroxycyclohexyl)amino)-9H-

purin-6-yl)amino)benzonitrile

GSRS

InChIKey
YREVWYJUWQLUFX-

KOMQPUFPSA-N
GSRS

Mechanism of Action: Targeting the Cell Cycle
Engine
CGP-79807 functions as a potent inhibitor of CDC2 (CDK1), a key serine/threonine kinase that

governs cell cycle progression.[1][2] CDKs are inactive as monomers and require association

with regulatory proteins called cyclins for their kinase activity. The CDK1/cyclin B complex is

paramount for the G2/M transition, and its inhibition leads to cell cycle arrest at the G2/M

checkpoint, preventing cells from entering mitosis.[4] By targeting this fundamental process,

CGP-79807 can suppress the proliferation of tumor cells.[1]

The CDK1/Cyclin B Signaling Pathway
The activity of the CDK1/cyclin B complex is tightly regulated through phosphorylation and

dephosphorylation events. Inhibition of this complex by molecules like CGP-79807 prevents the

phosphorylation of downstream substrates essential for mitotic entry.
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CDK1/Cyclin B signaling pathway and the inhibitory action of CGP-79807.

Experimental Protocols for Characterization
To fully characterize the biological activity of CGP-79807, a series of in vitro and cell-based

assays are required. The following protocols provide a framework for these investigations.

In Vitro Kinase Assay to Determine IC₅₀
This protocol is designed to quantify the inhibitory potency of CGP-79807 against CDK1/cyclin

B kinase activity. The ADP-Glo™ Kinase Assay is a common method that measures the

amount of ADP produced, which is directly proportional to kinase activity.[5]

3.1.1. Principle

The assay measures kinase activity by quantifying the amount of ADP produced during the

phosphorylation reaction. A proprietary reagent terminates the kinase reaction and depletes the

remaining ATP. A second reagent converts the generated ADP to ATP, which is then used in a

luciferase/luciferin reaction to produce a luminescent signal.

3.1.2. Materials

Recombinant human CDK1/cyclin B enzyme
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Histone H1 as a substrate

CGP-79807

ATP

Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

ADP-Glo™ Kinase Assay kit (Promega)

384-well white assay plates

Plate reader capable of measuring luminescence

3.1.3. Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CGP-79807: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668542#cgp-79807-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1668542?utm_src=pdf-custom-synthesis
https://www.dcchemicals.com/products/cyclin-dependent_kinase_cdk.html
https://www.scbt.com/browse/cdc2-inhibitors
https://bpsbioscience.com/cdk2-assay-kit-79599
https://www.bionova.es/documents/mbl/kinase_assay_kits.pdf
https://www.promega.jp/-/media/files/resources/protocols/kinase-enzyme-appnotes/2019/cdk2-cyclin-a1-kinase-assay-protocol.pdf?rev=942e00760e3b441fbb67d134e8b9553d&sc_lang=ja-jp
https://www.benchchem.com/product/b1668542#cgp-79807-chemical-structure-and-properties
https://www.benchchem.com/product/b1668542#cgp-79807-chemical-structure-and-properties
https://www.benchchem.com/product/b1668542#cgp-79807-chemical-structure-and-properties
https://www.benchchem.com/product/b1668542#cgp-79807-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668542?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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